Cas no 449740-29-8 (4-oxo-3-phenyl-4H-chromen-7-yl 4-chlorobenzoate)

• Product Name: 4-oxo-3-phenyl-4H-chromen-7-yl 4-chlorobenzoate
• CAS No: 449740-29-8
• MF: C₂₂H₁₃ClO₄
• MW: 376.78922533989
• CID: 5554950
• Update Time: 2025-06-26

4-oxo-3-phenyl-4H-chromen-7-yl 4-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-chloro-, 4-oxo-3-phenyl-4H-1-benzopyran-7-yl ester
• 4-oxo-3-phenyl-4H-chromen-7-yl 4-chlorobenzoate

• Inchi： 1S/C22H13ClO4/c23-16-8-6-15(7-9-16)22(25)27-17-10-11-18-20(12-17)26-13-19(21(18)24)14-4-2-1-3-5-14/h1-13H
• InChI Key： CLISGGXETPCPHF-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C2C(=C1)OC=C(C1=CC=CC=C1)C2=O)(=O)C1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 4-oxo-3-phenyl-4H-chromen-7-yl 4-chlorobenzoate

4-Oxo-3-phenyl-4H-chromen-7-yl 4-chlorobenzoate: A Comprehensive Overview

CAS No 449740-29-8, commonly referred to as 4-Oxo-3-phenyl-4H-chromen-7-yl 4-chlorobenzoate, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a chromene moiety with a chlorobenzoate group, making it a valuable molecule for various applications in drug design and material science.

The chemical structure of 4-Oxo-3-phenyl-4H-chromen is notable for its aromaticity and conjugation, which contribute to its stability and reactivity. The presence of the chlorobenzoate group introduces additional electronic effects, enhancing its potential for interaction with biological systems. Recent studies have highlighted the importance of such structures in modulating cellular pathways, particularly in the context of anti-inflammatory and antioxidant activities.

In terms of synthesis, researchers have developed several efficient methods to prepare 4-Oxo-3-phenyl-based compounds. These methods often involve multi-component reactions or catalytic processes, leveraging the principles of green chemistry to minimize environmental impact. The use of microwave-assisted synthesis has also been explored, offering a rapid and scalable approach to producing this compound.

The application of 4-Oxo-containing compounds in drug development has been a focal point of recent research. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects against enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest potential therapeutic applications in conditions like Alzheimer's disease.

Beyond pharmacology, the structural properties of chromene derivatives make them appealing candidates for use in optical materials and sensors. The conjugated system within the chromene moiety enables strong absorption in the visible spectrum, which can be exploited for applications in light-harvesting devices or biosensors.

Recent advancements in computational chemistry have further enhanced our understanding of the electronic properties of this compound. Quantum mechanical calculations have provided insights into its excited-state dynamics, which are crucial for optimizing its performance in photonic applications.

In conclusion, CAS No 449740-298 represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in drug discovery and materials science. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.